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Compound of Interest

Compound Name:
1-benzyl-1H-indole-3-

carbaldehyde

Cat. No.: B078078 Get Quote

This guide provides an in-depth overview of 1-benzyl-1H-indole-3-carbaldehyde, a versatile

heterocyclic compound with significant applications in medicinal chemistry and organic

synthesis. It is intended for researchers, scientists, and professionals involved in drug

development and chemical research.

Chemical Identity
IUPAC Name: 1-benzyl-1H-indole-3-carbaldehyde[1]

Synonyms: 1-Benzylindole-3-carboxaldehyde, 1-Benzyl-3-formylindole, NSC 95434[2][3][4]

Physicochemical Properties
The following table summarizes the key physicochemical properties of 1-benzyl-1H-indole-3-
carbaldehyde.
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Property Value Source

Molecular Formula C₁₆H₁₃NO [1][2]

Molecular Weight 235.29 g/mol [2]

Appearance
White to light yellow to light

orange powder/crystal
[2][3]

Melting Point 106-110 °C [3][5]

Boiling Point 439.8 ± 28.0 °C (Predicted) [5]

Density 1.10 ± 0.1 g/cm³ (Predicted) [5]

Purity >98.0% (TLC)(HPLC) [2][3]

Storage Temperature -20°C [4][5]

CAS Number 10511-51-0 [1][2]

Synthesis and Experimental Protocol
1-benzyl-1H-indole-3-carbaldehyde is synthesized from indole-3-carboxaldehyde through N-

benzylation.

General Procedure for the Synthesis of 1-benzyl-1H-indole-3-carboxaldehyde:

A mixture of indole-3-carboxaldehyde (10 mmol, 1.45 g), benzyl bromide (10.85 mmol, 1.29

mL), and anhydrous potassium carbonate (K₂CO₃, 1.4 g) in dimethylformamide (10 mL) is

refluxed for 6 hours with continuous stirring.[6] The reaction involves the deprotonation of the

indole nitrogen by the base, followed by nucleophilic attack on the benzyl bromide.

Below is a diagram illustrating the general synthesis workflow.
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Caption: General workflow for the synthesis of 1-benzyl-1H-indole-3-carbaldehyde.

Applications in Research and Drug Development
The indole scaffold is a fundamental motif in many natural products and synthetic drugs.[7] 1-
benzyl-1H-indole-3-carbaldehyde, a derivative of indole-3-carbaldehyde, serves as a crucial

intermediate for synthesizing a wide array of biologically active compounds.[8] The aldehyde

group at the C3-position and the benzyl group at the N1-position provide versatile handles for

further chemical modifications.[7]

Key applications include:

Anticancer Agents: It is a precursor for synthesizing hydrazones with significant anti-triple-

negative breast cancer (TNBC) activity.[6] One derivative showed excellent activity on MDA-

MB-231 cells with an IC₅₀ of 17.2 ± 0.4 nM and high binding affinity to the epidermal growth

factor receptor (EGFR).[6] It is also a reactant in the preparation of inhibitors of the Bcl-2

family of proteins, which are key regulators of apoptosis.[4][9]
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Enzyme Inhibitors: The compound is used in the preparation of inhibitors of the C-terminal

domain of RNA polymerase II.[4][9]

Organic Synthesis: It serves as a reactant in various organic reactions, including:

Nazarov type electrocyclization.[4][9]

Mannich type coupling with aldehydes and secondary amines.[4][9]

Schiff base formation through condensation with primary amines.[7]

Wittig reactions to form alkenes.[7]

Reduction to an alcohol or oxidation to a carboxylic acid to introduce different functional

groups.[7]

The diagram below illustrates the role of 1-benzyl-1H-indole-3-carbaldehyde as a versatile

chemical intermediate.
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Caption: Synthetic utility of 1-benzyl-1H-indole-3-carbaldehyde in developing bioactive

compounds.

Safety Information
GHS Classification: Warning.[1]

Hazard Statements: H302 (Harmful if swallowed), H317 (May cause an allergic skin

reaction).[1]

Precautionary Statements: P261, P264, P270, P272, P280, P301+P317, P302+P352, P321,

P330, P333+P317, P362+P364, P501.[1]

Personal Protective Equipment: Dust mask type N95 (US), eyeshields, faceshields, gloves.

[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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